Cas no 714237-94-2 (Methyl 2,5-dicyanobenzoate)

• Product Name: Methyl 2,5-dicyanobenzoate
• CAS No: 714237-94-2
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD11110633
• CID: 1035820
• PubChem ID: 55265620
• Update Time: 2025-10-05

Methyl 2,5-dicyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dicyanobenzoate
• AK118833
• FT-0686243
• KB-255303
• QC-803
• RW3338
• Methyl2,5-dicyanobenzoate
• A866446
• EN300-2629699
• Z1198313979
• AKOS006309562
• DTXSID50717156
• 714237-94-2
• AB20095
• DB-370717
• A10121

• MDL： MFCD11110633
• Inchi： 1S/C10H6N2O2/c1-14-10(13)9-4-7(5-11)2-3-8(9)6-12/h2-4H,1H3
• InChI Key： BVUXZERFSVCPBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=CC=1C#N)=O

Computed Properties

• Exact Mass: 186.042927438g/mol
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.9Ų